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Compound of Interest

Compound Name: 1,4-Dibromobenzene-d4

Cat. No.: B1586059

Essential Safety and Handling Guide for 1,4-
Dibromobenzene-d4

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1,4-Dibromobenzene-d4. Adherence
to these procedures is critical for ensuring personal safety and environmental protection.

Chemical and Physical Properties

A summary of the key quantitative data for 1,4-Dibromobenzene-d4 is presented below for
easy reference.

Property Value Reference
CAS Number 4165-56-4 [1]
Molecular Formula CeD4Br2

Molecular Weight 239.93 g/mol

Appearance White to light yellow solid [2]

GHS Hazard Statements :iii F319, H335, H400, [1]
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Hazard Identification and Personal Protective Equipment (PPE)

1,4-Dibromobenzene-d4 is classified as a hazardous substance. The primary hazards include
skin irritation, serious eye irritation, and potential respiratory irritation.[3] It is also very toxic to
aquatic life with long-lasting effects.[2][3] Therefore, the use of appropriate personal protective
equipment is mandatory.

Minimum Required PPE:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[4] Always
inspect gloves for integrity before use and practice proper glove removal technique to avoid
skin contact.[3]

o Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.[3]
Chemical splash goggles should be worn when there is a potential for splashing.[5]

o Body Protection: A standard laboratory coat is required to protect against incidental contact.

[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood, to minimize the inhalation of dust.[6] If ventilation is inadequate, a
NIOSH-approved respirator should be used.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1,4-Dibromobenzene-d4 is crucial for safety. The following
workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 1,4-Dibromobenzene-d4
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Experimental Protocol: Handling and Use

o Preparation: Before handling the compound, thoroughly review the Safety Data Sheet (SDS).
[1] Ensure that a chemical fume hood is available and functioning correctly. Don the
appropriate PPE as specified above.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
contain any dust or vapors.[6] Avoid creating dust during handling.[3]

» Experimental Procedure: Carry out all experimental procedures within the fume hood.

o Decontamination: After use, decontaminate all glassware and surfaces that have come into
contact with the chemical.

o Personal Hygiene: After completing work and removing PPE, wash hands and any exposed
skin thoroughly with soap and water.[6] Do not eat, drink, or smoke in the work area.[6]

Disposal Plan

Proper disposal of 1,4-Dibromobenzene-d4 and its containers is essential to prevent
environmental contamination.

o Waste Segregation: All solid and liquid waste containing 1,4-Dibromobenzene-d4 must be
collected in a designated, properly labeled, and sealed container for halogenated organic
waste.[3]

» Environmental Precautions: Do not allow the chemical or its waste to enter drains, surface
water, or groundwater.[6] It is classified as an environmentally hazardous substance and is
toxic to aquatic life.[2][7]

o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service.[3] Contaminated packaging should be treated as unused product and disposed of in
the same manner.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000011%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000011%20SDS-13
https://dept.harpercollege.edu/chemistry/msds/Dibromobenzene%201,4-.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000011%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000011%20SDS-13
https://www.benchchem.com/product/b1586059?utm_src=pdf-body
https://www.benchchem.com/product/b1586059?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Dibromobenzene%201,4-.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000011%20SDS-13
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dibromobenzene-CASNO-106-37-03254-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC112732500&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Dibromobenzene%201,4-.pdf
https://dept.harpercollege.edu/chemistry/msds/Dibromobenzene%201,4-.pdf
https://www.benchchem.com/product/b1586059?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

e 1. sds.chemdox.com [sds.chemdox.com]

e 2. lobachemie.com [lobachemie.com]

°
w

. dept.harpercollege.edu [dept.harpercollege.edu]

e 4. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]

e 5. ehs.princeton.edu [ehs.princeton.edu]
e 6. sds.chemdox.com [sds.chemdox.com]

e 7. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 1,4-
Dibromobenzene-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586059#personal-protective-equipment-for-

handling-1-4-dibromobenzene-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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